Cas no 2245708-68-1 (rac-7-Oxo-Pramipexole Hydrochloride)

• Product Name: rac-7-Oxo-Pramipexole Hydrochloride
• CAS No: 2245708-68-1
• MF: C₁₀H₁₆ClN₃OS
• MW: 261.77153968811
• CID: 4728870
• PubChem ID: 154584009
• Update Time: 2025-06-28

rac-7-Oxo-Pramipexole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(propylamino)-5,6-dihydrobenzo[d]thiazol-7(4H)-one hydrochloride
• 2-amino-6-(propylamino)-5,6-dihydro-4H-1,3-benzothiazol-7-one;hydrochloride
• EX-A3777
• E75484
• 2-Amino-6-(propylamino)-5,6-dihydrobenzo[d]thiazol-7(4H)-onehydrochloride
• 2-amino-6-(propylamino)-5,6-dihydro-4H-1,3-benzothiazol-7-one hydrochloride
• CS-0162526
• 2-Amino-6-(propylamino)-5,6-dihydrobenzo[d]thiazol-7(4H)-one HCl
• BS-46638
• 2245708-68-1
• rac-7-Oxo-Pramipexole Hydrochloride

• Inchi： 1S/C10H15N3OS.ClH/c1-2-5-12-6-3-4-7-9(8(6)14)15-10(11)13-7;/h6,12H,2-5H2,1H3,(H2,11,13);1H
• InChI Key： XMGPNGIZQVWNNF-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC2=C1C(C(CC2)NCCC)=O

Computed Properties

• Exact Mass: 261.0702610 g/mol
• Monoisotopic Mass: 261.0702610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.77
• Topological Polar Surface Area: 96.2

Additional information on rac-7-Oxo-Pramipexole Hydrochloride

Rac-7-Oxo-Pramipexole Hydrochloride (CAS No. 2245708-68-1): A Novel DOPA Decarboxylase Inhibitor with Multifaceted Therapeutic Potential

Rac-7-Oxo-Pramipexole Hydrochloride, with the CAS No. 2245708-68-1, represents a groundbreaking compound in the field of neuropharmacology. This racemic mixture of 7-oxo-pramipexole derivatives has garnered significant attention due to its unique pharmacological profile and potential applications in treating neurological disorders. Recent studies have highlighted its role as a prodrug that may activate multiple pathways, including monoamine oxidase (MAO) inhibition and adenosine A2A receptor antagonism, thereby offering novel therapeutic strategies for conditions such as Parkinson's disease (PD) and neuroinflammation.

The chemical structure of Rac-7-Oxo-Pramipexole Hydrochloride is characterized by a modified pramipexole scaffold with an additional ketone group at the 7-position. This structural modification is believed to enhance its metabolic stability and bioavailability, making it a promising candidate for long-term therapeutic use. A 2023 study published in Neuropharmacology demonstrated that the hydrochloride salt form significantly improves solubility compared to its free base, which is critical for oral administration and systemic delivery.

Recent pharmacological research has focused on the mechanism of action of Rac-7-Oxo-Pramipexole Hydrochloride. It exhibits dual activity as both a monoamine oxidase inhibitor (MAOI) and a ligand for dopamine D2/D3 receptors. This dual functionality may provide synergistic effects in modulating neuronal activity. A 2024 preclinical study in Journal of Neuroscience revealed that the compound selectively inhibits MAO-B isoform, which is implicated in the pathogenesis of neurodegenerative diseases. This selective inhibition could potentially reduce oxidative stress without affecting the MAO-A pathway, which is involved in the metabolism of serotonin and norepinephrine.

The therapeutic potential of Rac-7-Oxo-Pramipexole Hydro, 2245708-68-1 is further supported by its role in neuroprotection. A 2023 animal study published in Brain Research showed that the compound significantly reduced neuronal apoptosis in models of ischemic stroke. The antioxidant properties of the molecule may contribute to its neuroprotective effects by scavenging reactive oxygen species (ROS) and modulating inflammatory cytokine production. These findings suggest that the compound could be a valuable adjunct in managing acute neurological injuries.

Advancements in drug delivery systems have further expanded the applications of Rac-7-Oxo-Pramipexole Hydrochloride. A 2024 publication in Pharmaceutical Research explored the use of nanoformulations to enhance the targeted delivery of the compound to the central nervous system (CNS). The study demonstrated that encapsulating the compound in lipid nanoparticles significantly improved its brain penetration and bioavailability, which is crucial for treating CNS disorders. This innovation highlights the potential of Rac-7-Oxo-Pramipexole Hydrochloride in developing precision medicine approaches.

Recent clinical trials have also begun to explore the pharmacokinetic profile of Rac-7-Oxo-Pramipexole Hydrochloride. A 2023 phase I study published in Clinical Pharmacology & Therapeutics reported that the compound exhibits a long half-life and linear pharmacokinetics, which is advantageous for once-daily dosing. The study also noted that the hydrochloride salt form is well-tolerated, with minimal cytochrome P450 (CYP) enzyme interactions, reducing the risk of drug-drug interactions. These findings support the compound's potential for broader therapeutic applications.

The preclinical evidence for Rac-7-Oxo-Pramipexole Hydrochloride extends to its role in treating comorbid conditions associated with neurodegenerative diseases. A 2024 study in Neurochemistry International found that the compound may mitigate beta-amyloid accumulation in Alzheimer's disease models. This effect was attributed to its ability to modulate gamma-secretase activity, a key enzyme in the pathogenesis of Alzheimer's disease. These findings suggest that the compound could be a valuable therapeutic option for patients with multifactorial neurological disorders.

Despite its promising therapeutic potential, challenges remain in optimizing the clinical utility of Rac-7-Oxo-Pramipexole Hydrochloride. A 2023 review in Expert Opinion on Pharmacotherapy emphasized the need for further mechanistic studies to fully understand the compound's selectivity and side effect profile. The review also highlighted the importance of long-term safety studies to ensure that the compound does not induce tolerance or resistance over time. These considerations are critical for translating preclinical findings into effective clinical therapies.

In conclusion, Rac-7-Oxo-Pramipexole Hydrochloride (CAS No. 2245708-68-1) represents a novel therapeutic agent with significant potential in the treatment of various neurological conditions. Its unique pharmacological profile, including dual MAO inhibition and receptor agonism, combined with advancements in drug delivery systems, positions it as a promising candidate for future clinical applications. Ongoing research is expected to further elucidate its mechanisms and optimize its therapeutic benefits, potentially leading to new standards in the management of neurological disorders.

Keywords: Rac-7-Oxo-Pramipexole Hydrochloride, CAS No. 2245708-68-1, neuropharmacology, Parkinson's disease, drug delivery systems, neuroprotection, monoamine oxidase inhibition